Cas no 62590-89-0 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde
• CAS No: 62590-89-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 438980
• PubChem ID: 21331989
• Update Time: 2025-04-19

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-acetaldehyde, 2,3-dihydro-
• 2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetaldehyde
• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde
• (2,3-Dihydro-1,4-benzodioxin-2-yl)acetaldehyde
• SCHEMBL11542575
• 1,4-benzodioxan-2-yl-acetaldehyde
• 62590-89-0
• DTXSID70612578
• EN300-1846679
• YOZIPAXYZMHZRX-UHFFFAOYSA-N

• Inchi： 1S/C10H10O3/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,6,8H,5,7H2
• InChI Key： YOZIPAXYZMHZRX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CC=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes